4-[({[2-(2-methoxyphenyl)ethyl]amino}carbonothioyl)amino]benzenesulfonamide

• IUPAC Name: 1-[2-(2-methoxyphenyl)ethyl]-3-(4-sulfamoylphenyl)thiourea
• InChI: InChI=1S/C16H19N3O3S2/c1-22-15-5-3-2-4-12(15)10-11-18-16(23)19-13-6-8-14(9-7-13)24(17,20)21/h2-9H,10-11H2,1H3,(H2,17,20,21)(H2,18,19,23)
• InChI Key: CTCCTMRVEPUKGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=S)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C16H19N3O3S2
• Molecular Weight: 365.5 g/mol

Description

4-[({[2-(2-methoxyphenyl)ethyl]amino}carbonothioyl)amino]benzenesulfonamide, also known as E7046, is a small molecule inhibitor that targets the enzyme PI3Kδ. This enzyme is involved in the immune system and plays a crucial role in the activation and proliferation of immune cells. E7046 has shown promising results in preclinical studies and is currently being investigated for its potential use in the treatment of inflammatory and autoimmune diseases.

Mechanism of Action

4-[({[2-(2-methoxyphenyl)ethyl]amino}carbonothioyl)amino]benzenesulfonamide targets the enzyme PI3Kδ, which is involved in the signaling pathways that regulate immune cell activation and proliferation. By inhibiting this enzyme, this compound reduces the production of inflammatory cytokines and chemokines, leading to a reduction in inflammation and tissue damage.
Biochemical and Physiological Effects:
This compound has been shown to have a selective inhibitory effect on PI3Kδ, with little or no effect on other PI3K isoforms. This selectivity is important because it reduces the risk of off-target effects and toxicity. In preclinical studies, this compound has been shown to reduce inflammation and tissue damage in models of inflammatory and autoimmune diseases.

Advantages and Limitations for Lab Experiments

4-[({[2-(2-methoxyphenyl)ethyl]amino}carbonothioyl)amino]benzenesulfonamide has several advantages for lab experiments, including its selectivity for PI3Kδ and its ability to reduce inflammation and tissue damage in preclinical models of disease. However, there are also some limitations to its use, including the need for careful dosing and monitoring to avoid toxicity and the potential for off-target effects.

Future Directions

There are several potential future directions for research on 4-[({[2-(2-methoxyphenyl)ethyl]amino}carbonothioyl)amino]benzenesulfonamide, including its potential use in combination with other drugs for the treatment of inflammatory and autoimmune diseases, its potential use in the treatment of cancer, and its potential use in the treatment of infectious diseases. Further studies are needed to fully understand the mechanisms of action and potential therapeutic applications of this compound.

Scientific Research Applications

4-[({[2-(2-methoxyphenyl)ethyl]amino}carbonothioyl)amino]benzenesulfonamide has been extensively studied in preclinical models of inflammatory and autoimmune diseases, including rheumatoid arthritis, lupus, and multiple sclerosis. In these studies, this compound was shown to inhibit the activation and proliferation of immune cells, leading to a reduction in inflammation and tissue damage.